Cas no 22413-03-2 (Octadecanoic acid,docosyl ester)

• Product Name: Octadecanoic acid,docosyl ester
• CAS No: 22413-03-2
• MF: C₄₀H₈₀O₂
• MW: 593.062013626099
• CID: 263324
• PubChem ID: 625175
• Update Time: 2025-04-19

Octadecanoic acid,docosyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,docosyl ester
• Behenyl Stearate
• docosyl octadecanoate
• Stearic acid behenyl ester
• N-DOCOSYL N-OCTADECANOATE
• AKOS024390933
• SCHEMBL5502822
• 279BV3A4FK
• Behenyl stearate, >=99%
• 22413-03-2
• UNII-279BV3A4FK
• J-014697
• DTXSID5066794
• Stearic acid, docosyl ester
• HY-W127417
• LMFA07010058
• FT-0704918
• CS-0185651
• NS00027165
• WE(22:0/18:0)
• Octadecanoic acid, docosyl ester
• BEHENYLSTEARATE
• docosanyl octadecanoate
• Docosyl stearate
• Q27254189
• EINECS 244-971-0
• SRKUMCYSWLWLLS-UHFFFAOYSA-N
• DTXCID5036688

• Inchi： 1S/C40H80O2/c1-3-5-7-9-11-13-15-17-19-20-21-22-23-25-27-29-31-33-35-37-39-42-40(41)38-36-34-32-30-28-26-24-18-16-14-12-10-8-6-4-2/h3-39H2,1-2H3
• InChI Key： SRKUMCYSWLWLLS-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 592.61600
• Monoisotopic Mass: 592.615832
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 38
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 19.5

Experimental Properties

• Density: 0.856
• Boiling Point: 589.1°Cat760mmHg
• Flash Point: 322.8°C
• Refractive Index: 1.458
• PSA: 26.30000
• LogP: 14.61300

Octadecanoic acid,docosyl ester Security Information

• WGK Germany：-
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters